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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzenethiol
CAS No.: 14482-32-7
Cat. No.: B1266704
Get Quote
& J

Executive Summary & Chemical Identity

2-Amino-4-methoxybenzenethiol is a bifunctional aromatic building block characterized by an
electron-rich ring system. The presence of both a nucleophilic thiol (-SH) and an amine (-NH2)
group ortho to each other makes it an ideal precursor for heterocyclization (e.g., forming
benzothiazoles via condensation with carboxylic acids or aldehydes).

However, this same structural feature renders the molecule highly unstable in air, rapidly
oxidizing to the disulfide (2,2'-diamino-4,4'-dimethoxydiphenyl disulfide). Accurate
spectroscopic characterization requires strict anaerobic handling.
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Property Data

CAS Number 14482-32-7

IUPAC Name 2-Amino-4-methoxybenzenethiol
Molecular Formula C7HsNOS

Molecular Weight 155.22 g/mol

Pale yellow solid (pure) to dark orange

Appearance
PP (oxidized)

Soluble in DMSO, MeOH, CHCIs (limited);

Solubility )
Soluble in agueous base

Structural Logic & Electronic Effects

To interpret the spectra correctly, one must understand the electronic environment of the
benzene ring.

o Methoxy (-OCHs) at C4: Strong electron-donating group (EDG) by resonance, directing
ortho/para shielding.

* Amino (-NHz) at C2: Strong EDG, shielding the C3 and C5 positions.
e Thiol (-SH) at C1: Weakly acidic, susceptible to deprotonation.

Key Diagnostic Challenge: The H-3 proton (located between -NHz and -OCHs) is in a "double-
shielded" pocket, making it significantly upfield in the NMR spectrum compared to typical
aromatic protons.

Diagram: Electronic Shielding & Coupling Logic
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Substituent Effects on Ring Protons
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Caption: Electronic influence of substituents on aromatic protons. H-3 is the most diagnostic
signal due to synergistic shielding.

Spectroscopic Data Analysis[1][2]
Nuclear Magnetic Resonance (*H NMR)

Solvent Selection: DMSO-ds is recommended over CDCIs. DMSO stabilizes the zwitterionic
forms and slows oxidation. If using CDCls, the sample must be degassed.

Protocol:
¢ Dissolve ~10 mg in 0.6 mL DMSO-de.
+ Optional: Add 1 drop of D20 to identify exchangeable protons (SH, NH-2).

o Critical Check: If a set of peaks appears downfield (shifted by ~0.2-0.5 ppm), the sample
contains the disulfide impurity.
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Infrared Spectroscopy (FT-IR)

IR is the fastest method to confirm the presence of the free thiol versus the disulfide.

. Wavenumber . . .
Functional Group ( 1 Intensity Diagnostic Note
cm-
The "Gold Standard"
peak. Absence
indicates oxidation to
S-H Stretch 2550 — 2600 Weak o
disulfide (S-S does
not show strong IR
stretch).
Doublet
) (symmetric/asymmetri
N-H Stretch 3350 — 3450 Medium ) i
c) typical of primary
amines.
C-H (Ar) 3000 — 3100 Weak Aromatic C-H stretch.
Aryl alkyl ether stretch
C-O Stretch 1200 - 1250 Strong
(OMe).
Ring breathing
C=C (An) 1580 — 1600 Strong

modes.

Mass Spectrometry (MS)

Method: ESI (Positive Mode) or El (70 eV). Molecular Weight: 155.22 g/mol .[2]
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lon (m/z) Identity Interpretation

Protonated molecular ion (ESI
156 [M+H]*

base peak).
155 M+e Molecular ion (EI).

Loss of hydrosulfide radical
122 [M - SH]* (33 Da). Common in

thiophenols.

Loss of methyl group from
140 [M - CHs]*

methoxy.

Disulfide Dimer. Presence of
309/310 [2M - 2H]*

this peak indicates oxidation.

Synthesis & Handling Protocol

The most reliable route to high-purity 2-amino-4-methoxybenzenethiol is the alkaline

hydrolysis of 2-amino-6-methoxybenzothiazole, followed by careful acidification.

Workflow Diagram: Synthesis & Stabilization
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Start: 2-Amino-6-methoxybenzothiazole

(Stable Precursor)

Hydrolysis
(50% KOH, Reflux, N2 atm)

'

Intermediate: Potassium Thiolate
(Water Soluble)

l

Acidification
(Glacial Acetic Acid to pH 6)

Product: 2-Amino-4-methoxybenzenethiol

(Precipitate)

Exposure to Air

Impurity: Disulfide Dimer

(Avoid by using reducing agents)
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Caption: Hydrolytic ring-opening of benzothiazole to yield the target aminothiol.

Step-by-Step Protocol

¢ Reflux: Suspend 2-amino-6-methoxybenzothiazole (1 eq) in 50% KOH (10 eq). Reflux for 4—
6 hours under Argon/Nitrogen.

« Filtration: Cool the solution and filter off any unreacted insoluble material.

« Neutralization: Chill the filtrate to 0°C. Dropwise add glacial acetic acid (or dilute HCI) until
pH ~6.
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o Note: Do not acidify below pH 4, as the amine will protonate, increasing water solubility
and preventing precipitation.

« |solation: The thiol precipitates as a pale solid. Filter rapidly under inert atmosphere.

o Storage: Store under Argon at -20°C. For long-term storage, conversion to the hydrochloride
salt (using HCI/Ether) is recommended for stability.

Quality Control: The "Disulfide Test"
Before using this reagent in drug development or synthesis, perform this quick check:

¢ Solubility: The free thiol is soluble in dilute NaOH. The disulfide dimer is insoluble in dilute
NaOH.

e TLC: Run TLC (Hexane:Ethyl Acetate 3:1).
o Thiol: Higher Rf (more non-polar due to intramolecular H-bonding).
o Disulfide: Lower Rf (more polar/larger).

o Stain: Ellman’s Reagent (DTNB) stains the free thiol yellow immediately. It does not stain
the disulfide.
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Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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